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Compound of Interest

Compound Name: MOBS

Cat. No.: B048909 Get Quote

Technical Data Summary for MOBS Buffer
This document provides the Chemical Abstracts Service (CAS) number and molecular weight

for MOBS (4-(N-Morpholino)butanesulfonic acid), a zwitterionic buffer. This information is

essential for researchers, scientists, and drug development professionals in procuring,

preparing, and documenting experimental protocols.

Physicochemical Properties of MOBS Buffer
The table below summarizes the key quantitative identifiers for MOBS buffer.

Identifier Value

CAS Number 115724-21-5[1][2][3][4]

Molecular Weight 223.29 g/mol [1][2][3][4]

Molecular Formula C8H17NO4S[1][2][4]

MOBS, or 4-(N-Morpholino)butanesulfonic acid, is recognized as a "Good's" buffer, analogous

to the more commonly known MOPS and MES buffers.[1][3] Its designated useful pH range is

between 6.9 and 8.3.[2]

For the convenience of researchers who may have intended to query the related compound,

MOPS, the corresponding data is provided below.
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Physicochemical Properties of MOPS Buffer
Identifier Value

CAS Number 1132-61-2[5][6][7]

Molecular Weight 209.26 g/mol [6][7]

Molecular Formula C7H15NO4S[6][7]

MOPS (3-(N-morpholino)propanesulfonic acid) is a widely used buffer in biological and

biochemical research with a pKa of approximately 7.2 at 25°C, making it effective for

maintaining a stable pH in the range of 6.5 to 7.9.[5][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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